N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide

• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-cyclopropyl-2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C15H22N2O3S/c1-10-7-11(2)15(12(3)8-10)21(19,20)17(4)9-14(18)16-13-5-6-13/h7-8,13H,5-6,9H2,1-4H3,(H,16,18)
• InChI Key: ISMMQHQWSKEKTM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)NC2CC2)C

Description

N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide (CSM) is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmaceutical agent. CSM is a member of the sulfonylurea class of compounds, which are known to have hypoglycemic effects.

Mechanism of Action

N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide works by binding to the ATP-sensitive potassium channels in pancreatic beta cells, which leads to an increase in insulin secretion. This increase in insulin secretion results in a decrease in blood glucose levels. N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide has also been shown to have anti-inflammatory effects, which may contribute to its potential as a therapeutic agent for diseases such as rheumatoid arthritis and multiple sclerosis.
Biochemical and Physiological Effects
N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide has been shown to have hypoglycemic effects in animal models, with a dose-dependent decrease in blood glucose levels. Additionally, N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide has been shown to have anti-inflammatory effects, with a decrease in cytokine production and an increase in anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide is that it is relatively easy to synthesize and purify. Additionally, N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide has been shown to have hypoglycemic effects in animal models, which makes it a promising candidate for further study as a potential treatment for diabetes. One limitation of N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide is that it has not yet been studied extensively in humans, so its safety and efficacy as a therapeutic agent are still unknown.

Future Directions

There are several potential future directions for research on N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide. One direction is to further investigate its potential as a therapeutic agent for diabetes. Another direction is to study its potential as an anti-inflammatory agent for diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research could be done to investigate the safety and efficacy of N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide in humans.

Synthesis Methods

The synthesis of N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide involves the reaction of N-cyclopropyl-2-aminoacetamide with mesitylsulfonyl chloride in the presence of a base. The resulting product is then purified through column chromatography. The yield of N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide is typically around 70%.

Scientific Research Applications

N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide has been studied for its potential as a therapeutic agent for diabetes. It has been shown to have hypoglycemic effects in animal models, and its mechanism of action is similar to that of other sulfonylurea drugs. Additionally, N-cyclopropyl-2-[(mesitylsulfonyl)(methyl)amino]acetamide has been studied for its potential as an anti-inflammatory agent and as a treatment for cancer.